Cas no 478048-47-4 (1,2,4-Triazine-6-carbonitrile, 2-(4-fluorophenyl)-2,3,4,5-tetrahydro-4-methyl-3,5-dioxo-)

• Product Name: 1,2,4-Triazine-6-carbonitrile, 2-(4-fluorophenyl)-2,3,4,5-tetrahydro-4-methyl-3,5-dioxo-
• CAS No: 478048-47-4
• MF: C₁₁H₇FN₄O₂
• MW: 246.197284936905
• MDL: MFCD00794274
• CID: 5234788
• Update Time: 2026-03-08

1,2,4-Triazine-6-carbonitrile, 2-(4-fluorophenyl)-2,3,4,5-tetrahydro-4-methyl-3,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-6-carbonitrile, 2-(4-fluorophenyl)-2,3,4,5-tetrahydro-4-methyl-3,5-dioxo-

• MDL： MFCD00794274
• Inchi： 1S/C11H7FN4O2/c1-15-10(17)9(6-13)14-16(11(15)18)8-4-2-7(12)3-5-8/h2-5H,1H3
• InChI Key： MUFDGDYPVONLQI-UHFFFAOYSA-N
• SMILES： N1=C(C#N)C(=O)N(C)C(=O)N1C1=CC=C(F)C=C1

Additional information on 1,2,4-Triazine-6-carbonitrile, 2-(4-fluorophenyl)-2,3,4,5-tetrahydro-4-methyl-3,5-dioxo-

1,2,4-Triazine-6-Carbonitrile: A Comprehensive Overview

The compound with CAS No 478048-47-4, known as 1,2,4-Triazine-6-carbonitrile, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The full name of the compound is 1,2,4-Triazine-6-carbonitrile, 2-(4-fluorophenyl)-2,3,4,5-tetrahydro-4-methyl-3,5-dioxo, which highlights its complex structure and functional groups.

The 1,2,4-triazine core of this compound is a well-known heterocyclic structure that exhibits versatile reactivity and stability. The presence of a cyano group at the 6-position further enhances its chemical properties, making it a valuable building block in organic synthesis. Recent studies have explored the use of this compound in the development of advanced materials such as high-performance polymers and functional coatings.

One of the most notable features of 1,2,4-Triazine-6-carbonitrile is its ability to undergo various substitution reactions due to the electron-deficient nature of the triazine ring. This property has been exploited in the synthesis of novel pharmaceutical agents and agrochemicals. For instance, researchers have reported the successful incorporation of this compound into bioactive molecules targeting specific enzymes and receptors.

Moreover, the fluorophenyl group attached to the triazine ring introduces additional electronic and steric effects that can be tailored for specific applications. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound with higher yields and better purity levels.

In terms of environmental impact and safety considerations, studies have shown that 1,2,4-Triazine-6-carbonitrile exhibits low toxicity under standard conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health.

Looking ahead, the demand for 1,2,4-Triazine-6-carbonitrile is expected to grow as new applications emerge across diverse sectors such as electronics and biotechnology. Its unique combination of structural flexibility and functional versatility positions it as a key molecule for future innovations in chemical science.